Cas no 25926-14-1 (Phenol, 4,4',4''-nitrilotris-)
Phenol, 4,4',4''-nitrilotris- structure
Product Name:Phenol, 4,4',4''-nitrilotris-
CAS No:25926-14-1
MF:C18H15NO3
MW:293.316604852676
CID:1424936
PubChem ID:18737472
Update Time:2025-04-20
Phenol, 4,4',4''-nitrilotris- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4,4',4''-nitrilotris-
- 4-(4-hydroxy-N-(4-hydroxyphenyl)anilino)phenol
- 25926-14-1
- trioxytriphenylamine
- SCHEMBL279529
- 4,4',4''-Nitrilotriphenol
- DTXSID10595896
-
- Inchi: 1S/C18H15NO3/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,20-22H
- InChI Key: HUPXQMGQXGDRNA-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)N(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 293.10525
- Monoisotopic Mass: 293.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93
Phenol, 4,4',4''-nitrilotris- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
25926-14-1 (Phenol, 4,4',4''-nitrilotris-) Related Products
- 150-75-4(4-(Methylamino)phenol)
- 99-07-0(3-(Dimethylamlno)phenol)
- 122-37-2(4-Hydroxydiphenylamine)
- 101-18-8(3-Hydroxydiphenylamine)
- 1752-24-5(4,4'-Iminodiphenol)
- 25069-86-7(Phenol, 4-(diphenylamino)-)
- 65461-91-8(3,3'-Dihydroxydiphenylamine)
- 619-60-3(4-(Dimethylamino)phenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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